Cas no 1052509-68-8 (4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride)

• Product Name: 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride
• CAS No: 1052509-68-8
• MF: C₁₅H₂₆ClN₃O₃S
• MW: 363.903241634369
• CID: 5445181
• PubChem ID: 2918752
• Update Time: 2025-05-19

4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026683586
• 1052509-68-8
• 4-(DIETHYLSULFAMOYL)-N-[2-(DIMETHYLAMINO)ETHYL]BENZAMIDE HYDROCHLORIDE
• 4-(N,N-diethylsulfamoyl)-N-(2-(dimethylamino)ethyl)benzamide hydrochloride
• MLS000661110
• SMR000298854
• F3072-0097
• SR-01000246211
• SR-01000246211-1
• VU0314659-2
• 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide;hydrochloride
• 4-[(diethylamino)sulfonyl]-N-[2-(dimethylamino)ethyl]benzamide hydrochloride
• CHEMBL1893244
• Benzamide, 4-[(diethylamino)sulfonyl]-N-[2-(dimethylamino)ethyl]-, hydrochloride (1:1)
• 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride

• Inchi： 1S/C15H25N3O3S.ClH/c1-5-18(6-2)22(20,21)14-9-7-13(8-10-14)15(19)16-11-12-17(3)4;/h7-10H,5-6,11-12H2,1-4H3,(H,16,19);1H
• InChI Key： HUSVTJRRWFKMGW-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1.[H]Cl

Computed Properties

• Exact Mass: 363.1383406g/mol
• Monoisotopic Mass: 363.1383406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 433
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride

4-(Diethylsulfamoyl)-N-[2-(Dimethylamino)ethyl]benzamide Hydrochloride: A Comprehensive Overview

4-(Diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride (CAS No. 1052509-68-8) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide with a unique combination of functional groups that confer it with potential therapeutic properties. This article aims to provide a detailed overview of the chemical structure, synthesis, biological activity, and potential applications of this compound.

Chemical Structure and Synthesis

The molecular formula of 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride is C₁₆H₂₆N₃O₃S·HCl, and its molecular weight is 373.95 g/mol. The compound features a benzene ring substituted with a sulfamoyl group at the para position and an amide group attached to a dimethylaminoethyl chain. The hydrochloride salt form ensures better solubility and stability in aqueous solutions, making it suitable for various pharmaceutical applications.

The synthesis of 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride typically involves several steps. The first step involves the reaction of 4-chlorobenzoyl chloride with diethanolamine to form the corresponding sulfamoyl intermediate. Subsequently, this intermediate is reacted with 2-dimethylaminoethanol to introduce the amine functionality. Finally, the free base is converted to the hydrochloride salt by treatment with hydrogen chloride gas or hydrochloric acid solution.

Biological Activity and Mechanism of Action

4-(Diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride has been studied for its potential therapeutic effects in various biological systems. Recent research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

In addition to its anti-inflammatory effects, 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride has also been investigated for its potential as an anticonvulsant agent. Studies have demonstrated that it can effectively reduce seizure activity in animal models, suggesting its potential use in the treatment of epilepsy and other neurological disorders.

Clinical Applications and Potential Therapeutic Uses

The potential therapeutic applications of 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride are diverse and promising. Its anti-inflammatory properties make it a candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and inflammatory bowel disease (IBD). The compound's ability to inhibit pro-inflammatory cytokines could provide relief from symptoms associated with these conditions and improve quality of life for patients.

The anticonvulsant activity of 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride suggests its potential use in managing epilepsy and other seizure disorders. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Preliminary results have shown promising outcomes, with significant reductions in seizure frequency observed in treated patients.

Toxicology and Safety Profile

The safety profile of 4-(diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride has been extensively studied in preclinical models. Toxicological assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal studies. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human populations.

Preliminary data indicate that the compound has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life, which could facilitate once-daily dosing regimens. Additionally, the compound does not appear to interact significantly with major drug-metabolizing enzymes, reducing the risk of drug-drug interactions.

Conclusion

4-(Diethylsulfamoyl)-N-[2-(dimethylamino)ethyl]benzamide hydrochloride (CAS No. 1052509-68-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticonvulsant properties make it a valuable candidate for the treatment of chronic inflammatory conditions and neurological disorders. Ongoing research and clinical trials will further elucidate its mechanisms of action and safety profile, paving the way for its potential use as a novel therapeutic agent.